Cas no 122709-72-2 ((2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide)
(2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (2R,4R)-4-(dicyclohexylphosphino)-2-(diphenylphosphino-methyl)-N-methyl-aminocarbonyl-pyrrolidine
- (2R,4R)-MCCPM
- 5-(4-aminobenzyl)thiazolidine-2,4-dione
- 1-PyrrolidinecarboxaMide,4-(dicyclohexylphosphino)-2-[(diphenylphosphino)Methyl]-N-Methyl-,(2R,4R)-
- (2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide
- (2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide
- (2R,4R)-(+)-2-(DiphenylphosphinoMethyl)-4-(dicyclohexylphosphino)-N-Methyl-1-pyrrolidinecarboxaMide, Min. 97% (R,R-MCCPM)
- SCHEMBL3309235
- (2R,4R)-4-(Dicyclohexylphosphino)-2-((diphenylphosphino)methyl)-N-methylpyrrolidine-1-carboxamide
- MFCD20922896
- CS-0087056
- (2R,4R)-N-methylcarbamoyl-4-dicyclohexylphosphino-2-diphenylphosphinomethylpyrrolidine
- 122709-72-2
- F17573
- (2R,4R)-4-dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide
- 1-Pyrrolidinecarboxamide, 4-(dicyclohexylphosphino)-2-[(diphenylphosphino)methyl]-n-methyl-, (2r,4r)-
- BREAVWOTKQHAAN-FYBSXPHGSA-N
-
- MDL: MFCD20922896
- Inchi: 1S/C31H44N2OP2/c1-32-31(34)33-23-30(36(28-18-10-4-11-19-28)29-20-12-5-13-21-29)22-25(33)24-35(26-14-6-2-7-15-26)27-16-8-3-9-17-27/h2-3,6-9,14-17,25,28-30H,4-5,10-13,18-24H2,1H3,(H,32,34)/t25-,30?/m1/s1
- InChI Key: BREAVWOTKQHAAN-GOWJNXQMSA-N
- SMILES: P(C1CCCCC1)(C1CCCCC1)C1CN(C(NC)=O)[C@@H](CP(C2C=CC=CC=2)C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 522.29288803 g/mol
- Monoisotopic Mass: 522.29288803 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 522.6
- XLogP3: 6
- Topological Polar Surface Area: 32.299
Experimental Properties
- Solubility: Insuluble (2.9E-5 g/L) (25 ºC),
- Sensitiveness: air sensitive
(2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601168-50mg |
(2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide |
122709-72-2 | 95% | 50mg |
¥1798.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601168-250mg |
(2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide |
122709-72-2 | 95% | 250mg |
¥7192.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7224-250mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide,min.95%(R,R-MCCPM) |
122709-72-2 | min.95%(R,R-MCCPM) | 250mg |
6213.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7224-50mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide,min.95%(R,R-MCCPM) |
122709-72-2 | min.95%(R,R-MCCPM) | 50mg |
1553.0CNY | 2021-07-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R922585-50mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide, min. 95% (R,R-MCCPM) |
122709-72-2 | 95% | 50mg |
¥1,286.10 | 2022-01-10 | |
| abcr | AB304268-50 mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide, 95% (R,R-MCCPM); . |
122709-72-2 | 95% | 50 mg |
€159.00 | 2023-07-19 | |
| abcr | AB304268-250 mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide, 95% (R,R-MCCPM); . |
122709-72-2 | 95% | 250 mg |
€622.00 | 2023-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7224-250mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide,min.95%(R,R-MCCPM) |
122709-72-2 | min.95%(R,R-MCCPM) | 250mg |
6213CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7224-50mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide,min.95%(R,R-MCCPM) |
122709-72-2 | min.95%(R,R-MCCPM) | 50mg |
1553CNY | 2021-05-08 | |
| abcr | AB304268-50mg |
(2R,4R)-(+)-2-(Diphenylphosphinomethyl)-4-(dicyclohexylphosphino)-N-methyl-1-pyrrolidinecarboxamide, 95% (R,R-MCCPM); . |
122709-72-2 | 95% | 50mg |
€162.00 | 2025-04-21 |
(2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on (2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide
The (2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide: A Comprehensive Overview
The compound with CAS No. 122709-72-2, commonly referred to as (2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyrrolidine ring substituted with dicyclohexylphosphanyl and diphenylphosphanylmethyl groups, along with an N-methylcarboxamide moiety. The stereochemistry at the 2R position adds another layer of complexity, making this compound a subject of interest for researchers exploring stereochemical effects in molecular interactions.
Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of phosphorus-containing groups, such as dicyclohexylphosphanyl and diphenylphosphanylmethyl, suggests potential applications in areas like catalysis and drug delivery systems. These groups are known to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmacological studies.
The synthesis of (2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have employed advanced methodologies, including enantioselective synthesis and post-synthetic modifications, to achieve high yields and purity levels. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in ensuring the correct stereochemistry at the 2R position.
In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in drug discovery programs. Recent findings suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for the development of new therapeutic agents.
The structural complexity of (2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide also makes it an attractive candidate for studying molecular recognition and self-assembly processes. Its ability to form supramolecular structures under specific conditions has implications for materials science and nanotechnology.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecule's conformational dynamics and intermolecular interactions, further enhancing our understanding of its properties.
In conclusion, (2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide represents a significant advancement in organic chemistry, offering diverse opportunities for research and application across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future developments in chemistry and pharmacology.
122709-72-2 ((2R)-4-Dicyclohexylphosphanyl-2-(diphenylphosphanylmethyl)-N-methylpyrrolidine-1-carboxamide) Related Products
- 77450-05-6(Pyrrolidine,4-(diphenylphosphino)-2-[(diphenylphosphino)methyl]-, (2R,4R)-)
- 74571-27-0(4-Diphenylphosphanyl-2-(diphenylphosphanylmethyl)-N-phenylpyrrolidine-1-carboxamide)
- 495419-10-8(Pyrrolidine, 4-(diphenylphosphino)-2-[(diphenylphosphino)methyl]-,(2S,4R)-)
- 61478-29-3((2S,4S)-4-Diphenylphosphino 2-diphenylphosphinomethylpyrrolidine)
- 679394-63-9( )
- 145818-31-1(1-Pyrrolidinecarboxamide,2-[(diphenylphosphino)methyl]-N,N-dimethyl-, (S)-)
- 167954-35-0(1-Pyrrolidinecarboxamide,2-[[bis[4-(dimethylamino)phenyl]phosphino]methyl]-N,N-dimethyl-, (S)-)
- 112521-97-8(1-Pyrrolidinecarboxamide, 4-(dicyclohexylphosphino)-2-[(diphenylphosphino)methyl]-N-methyl-, (2S-cis)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)